Cas no 2563514-46-3 ((R)-(3-(1-amino-2,2,2-trifluoroethyl)phenyl)(4-bromophenyl)methanone hydrochloride)

• Product Name: (R)-(3-(1-amino-2,2,2-trifluoroethyl)phenyl)(4-bromophenyl)methanone hydrochloride
• CAS No: 2563514-46-3
• MF: C₁₅H₁₂BrClF₃NO
• MW: 394.614092826843
• CID: 5085527
• PubChem ID: 156022523
• Update Time: 2025-05-19

(R)-(3-(1-amino-2,2,2-trifluoroethyl)phenyl)(4-bromophenyl)methanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-(3-(1-amino-2,2,2-trifluoroethyl)phenyl)(4-bromophenyl)methanone hydrochloride
• Y14622
• 3-((1R)-1-Amino-2,2,2-trifluoroethyl)phenyl 4-bromophenyl ketone HCl
• WS-00092
• 2563514-46-3
• (1R)-1-[3-(4-bromobenzoyl)phenyl]-2,2,2-trifluoroethanamine hydrochloride
• [3-[(1R)-1-amino-2,2,2-trifluoroethyl]phenyl]-(4-bromophenyl)methanone;hydrochloride

• Inchi： 1S/C15H11BrF3NO.ClH/c16-12-6-4-9(5-7-12)13(21)10-2-1-3-11(8-10)14(20)15(17,18)19;/h1-8,14H,20H2;1H/t14-;/m1./s1
• InChI Key： CDQCIGBLDSYVHV-PFEQFJNWSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1=CC=CC(=C1)[C@H](C(F)(F)F)N)=O.Cl

Computed Properties

• Exact Mass: 392.97429g/mol
• Monoisotopic Mass: 392.97429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1

Additional information on (R)-(3-(1-amino-2,2,2-trifluoroethyl)phenyl)(4-bromophenyl)methanone hydrochloride

(R)-(3-(1-amino-2,2,2-trifluoroethyl)phenyl)(4-bromophenyl)methanone hydrochloride: A Comprehensive Overview

The compound (R)-(3-(1-amino-2,2,2-trifluoroethyl)phenyl)(4-bromophenyl)methanone hydrochloride (CAS No. 2563514-46-3) is a highly specialized chemical entity with significant applications in the fields of pharmaceuticals and organic synthesis. This compound is characterized by its unique structure, which combines a trifluoroethyl group with a bromophenyl moiety, making it a valuable tool in drug discovery and development.

Recent advancements in chemical synthesis have enabled the precise construction of this compound's complex architecture. The trifluoroethyl group introduces a high degree of electron-withdrawing character, which enhances the compound's stability and reactivity. Meanwhile, the bromophenyl group contributes to its aromaticity and potential for bioactivity. These features make (R)-(3-(1-amino-2,2,2-trifluoroethyl)phenyl)(4-bromophenyl)methanone hydrochloride a promising candidate for various therapeutic applications.

One of the most notable aspects of this compound is its stereochemistry. The (R)-configuration at the chiral center ensures high enantioselectivity in biological systems. This property is particularly advantageous in drug design, where stereochemistry plays a critical role in determining pharmacokinetics and pharmacodynamics. Recent studies have demonstrated that this compound exhibits potent activity against specific enzyme targets, making it a compelling lead for further development.

The synthesis of (R)-(3-(1-amino-2,2,2-trifluoroethyl)phenyl)(4-bromophenyl)methanone hydrochloride involves a multi-step process that incorporates advanced catalytic techniques and stereochemical control. Researchers have employed methodologies such as asymmetric catalysis and Suzuki coupling to achieve high yields and excellent stereochemical outcomes. These advancements underscore the importance of cutting-edge synthetic strategies in modern drug discovery.

In terms of pharmacological properties, this compound has shown remarkable selectivity towards certain receptor systems. Preclinical studies indicate that it may possess anti-inflammatory and neuroprotective effects, which could be harnessed for treating conditions such as Alzheimer's disease or chronic pain syndromes. Furthermore, its ability to modulate ion channels suggests potential applications in cardiovascular therapeutics.

From an analytical standpoint, the characterization of (R)-(3-(1-amino-2,2,2-trifluoroethyl)phenyl)(4-bromophenyl)methanone hydrochloride has been facilitated by modern spectroscopic techniques such as NMR and mass spectrometry. These methods have provided detailed insights into its molecular structure and purity. Additionally, computational modeling has been employed to predict its binding affinities and metabolic profiles, further enhancing our understanding of its pharmacological potential.

As with any novel chemical entity, safety assessments are paramount. Initial toxicity studies have indicated that (R)-(3-(1-amino-2,2,2-trifluoroethyl)phenyl)(4-bromophenyl)methanone hydrochloride exhibits a favorable safety profile at therapeutic doses. However, further investigations are required to fully characterize its long-term effects and potential for bioaccumulation.

In conclusion, (R)-(3-(1-amino-2,2,2-trifluoroethyl)phenyl)(4-bromophenyl)methanone hydrochloride represents a significant advancement in chemical synthesis and drug discovery. Its unique structural features and promising pharmacological properties position it as a valuable asset in the development of novel therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to the advancement of medical science.